Cas no 832744-45-3 (Benzene, 1-[(4-chlorophenyl)ethynyl]-3-(phenylethynyl)-)
832744-45-3 structure
Product Name:Benzene, 1-[(4-chlorophenyl)ethynyl]-3-(phenylethynyl)-
CAS No:832744-45-3
MF:C22H13Cl
MW:312.79162478447
CID:673773
PubChem ID:71415698
Update Time:2025-04-19
Benzene, 1-[(4-chlorophenyl)ethynyl]-3-(phenylethynyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-[(4-chlorophenyl)ethynyl]-3-(phenylethynyl)-
- 1-chloro-4-[2-[3-(2-phenylethynyl)phenyl]ethynyl]benzene
- DTXSID10835108
- 832744-45-3
- 1-[(4-Chlorophenyl)ethynyl]-3-(phenylethynyl)benzene
-
- Inchi: 1S/C22H13Cl/c23-22-15-13-19(14-16-22)10-12-21-8-4-7-20(17-21)11-9-18-5-2-1-3-6-18/h1-8,13-17H
- InChI Key: REAJMJQFKXIGBZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C#CC2C=CC=C(C#CC3C=CC=CC=3)C=2)=CC=1
Computed Properties
- Exact Mass: 312.0705781g/mol
- Monoisotopic Mass: 312.0705781g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 0Ų
Benzene, 1-[(4-chlorophenyl)ethynyl]-3-(phenylethynyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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